Cas no 329786-98-3 (4-bromo-N-[4-chloro-2-(2-chlorobenzoyl)phenyl]benzamide)

4-Bromo-N-[4-chloro-2-(2-chlorobenzoyl)phenyl]benzamide is a halogenated aromatic compound with potential applications in pharmaceutical and agrochemical research. Its structure features multiple halogen substituents, enhancing its reactivity and utility as an intermediate in synthetic chemistry. The presence of bromo and chloro groups allows for selective functionalization, making it valuable in cross-coupling reactions and derivatization studies. The compound's rigid aromatic backbone contributes to its stability, while the benzamide moiety offers versatility in molecular design. Researchers may explore its use in developing bioactive molecules, given its structural resemblance to pharmacophores in medicinal chemistry. Proper handling and storage are recommended due to its halogenated nature.
4-bromo-N-[4-chloro-2-(2-chlorobenzoyl)phenyl]benzamide structure
329786-98-3 structure
Product Name:4-bromo-N-[4-chloro-2-(2-chlorobenzoyl)phenyl]benzamide
CAS No:329786-98-3
MF:C20H12BrCl2NO2
MW:449.124782562256
CID:5880274
PubChem ID:3350421
Update Time:2025-05-19

4-bromo-N-[4-chloro-2-(2-chlorobenzoyl)phenyl]benzamide Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-N-(4-chloro-2-(2-chlorobenzoyl)phenyl)benzamide
    • Benzamide, 4-bromo-N-[4-chloro-2-(2-chlorobenzoyl)phenyl]-
    • F0789-0071
    • 329786-98-3
    • 4-bromo-N-[4-chloro-2-(2-chlorobenzoyl)phenyl]benzamide
    • Oprea1_009342
    • AKOS024600025
    • Inchi: 1S/C20H12BrCl2NO2/c21-13-7-5-12(6-8-13)20(26)24-18-10-9-14(22)11-16(18)19(25)15-3-1-2-4-17(15)23/h1-11H,(H,24,26)
    • InChI Key: IGOXSVCZAAISML-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=C(Cl)C=C1C(=O)C1=CC=CC=C1Cl)(=O)C1=CC=C(Br)C=C1

Computed Properties

  • Exact Mass: 446.94285g/mol
  • Monoisotopic Mass: 446.94285g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 510
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.6
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • Density: 1.567±0.06 g/cm3(Predicted)
  • Boiling Point: 517.3±50.0 °C(Predicted)
  • pka: 11.54±0.70(Predicted)

4-bromo-N-[4-chloro-2-(2-chlorobenzoyl)phenyl]benzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0789-0071-2μmol
4-bromo-N-[4-chloro-2-(2-chlorobenzoyl)phenyl]benzamide
329786-98-3 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F0789-0071-5μmol
4-bromo-N-[4-chloro-2-(2-chlorobenzoyl)phenyl]benzamide
329786-98-3 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F0789-0071-10μmol
4-bromo-N-[4-chloro-2-(2-chlorobenzoyl)phenyl]benzamide
329786-98-3 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F0789-0071-20μmol
4-bromo-N-[4-chloro-2-(2-chlorobenzoyl)phenyl]benzamide
329786-98-3 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F0789-0071-1mg
4-bromo-N-[4-chloro-2-(2-chlorobenzoyl)phenyl]benzamide
329786-98-3 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F0789-0071-2mg
4-bromo-N-[4-chloro-2-(2-chlorobenzoyl)phenyl]benzamide
329786-98-3 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F0789-0071-3mg
4-bromo-N-[4-chloro-2-(2-chlorobenzoyl)phenyl]benzamide
329786-98-3 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F0789-0071-4mg
4-bromo-N-[4-chloro-2-(2-chlorobenzoyl)phenyl]benzamide
329786-98-3 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F0789-0071-5mg
4-bromo-N-[4-chloro-2-(2-chlorobenzoyl)phenyl]benzamide
329786-98-3 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F0789-0071-10mg
4-bromo-N-[4-chloro-2-(2-chlorobenzoyl)phenyl]benzamide
329786-98-3 90%+
10mg
$79.0 2023-05-17

Additional information on 4-bromo-N-[4-chloro-2-(2-chlorobenzoyl)phenyl]benzamide

Introduction to 4-bromo-N-[4-chloro-2-(2-chlorobenzoyl)phenyl]benzamide (CAS No. 329786-98-3)

4-bromo-N-[4-chloro-2-(2-chlorobenzoyl)phenyl]benzamide, identified by its CAS number 329786-98-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules known for their structural complexity and potential biological activity, making it a subject of extensive research in drug discovery and development.

The molecular structure of 4-bromo-N-[4-chloro-2-(2-chlorobenzoyl)phenyl]benzamide features a benzamide core substituted with bromine and chloro groups, which are strategically positioned to enhance its interactions with biological targets. The presence of multiple halogen atoms not only influences its electronic properties but also contributes to its reactivity in various synthetic transformations. This structural motif is particularly intriguing because it allows for the exploration of diverse pharmacophores, which are essential for designing molecules with tailored biological activities.

In recent years, the interest in halogenated aromatic compounds has surged due to their broad spectrum of biological activities. These compounds have been shown to exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. The specific arrangement of halogen atoms in 4-bromo-N-[4-chloro-2-(2-chlorobenzoyl)phenyl]benzamide makes it a promising candidate for further investigation in these areas.

The synthesis of 4-bromo-N-[4-chloro-2-(2-chlorobenzoyl)phenyl]benzamide involves a series of well-defined chemical steps that highlight the importance of precision and control in organic synthesis. The introduction of bromine and chlorine atoms at specific positions requires careful selection of reagents and reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this molecule efficiently.

One of the key aspects that make 4-bromo-N-[4-chloro-2-(2-chlorobenzoyl)phenyl]benzamide an attractive scaffold for drug development is its ability to modulate biological pathways through multiple mechanisms. For instance, the benzamide moiety is known to interact with protease enzymes, which are often targeted in the treatment of inflammatory diseases and cancer. Additionally, the halogen atoms can serve as handles for further derivatization, allowing chemists to fine-tune the properties of the molecule.

The potential applications of this compound are vast and span across various therapeutic areas. Researchers have been exploring its efficacy in inhibiting enzymes that play a role in cancer progression, such as kinases and cyclin-dependent kinases. Moreover, its structural features suggest that it may have applications in treating neurological disorders by interacting with specific receptors in the brain.

In vitro studies have begun to unravel the pharmacological profile of 4-bromo-N-[4-chloro-2-(2-chlorobenzoyl)phenyl]benzamide, providing insights into its mechanism of action. Preliminary data indicate that it exhibits potent activity against certain cancer cell lines, suggesting its potential as a lead compound for further optimization. These findings are particularly exciting because they highlight the compound's ability to disrupt critical biological pathways involved in tumor growth and survival.

The development of novel synthetic methodologies is crucial for maximizing the therapeutic potential of compounds like 4-bromo-N-[4-chloro-2-(2-chlorobenzoyl)phenyl]benzamide. Recent advancements in flow chemistry and microwave-assisted synthesis have enabled more efficient production processes, reducing reaction times and improving yields. These innovations are essential for scaling up production while maintaining the integrity and purity of the final product.

The role of computational chemistry in designing and optimizing drug candidates cannot be overstated. Molecular modeling techniques have been instrumental in predicting the binding affinity and selectivity of 4-bromo-N-[4-chloro-2-(2-chlorobenzoyl)phenyl]benzamide towards its target proteins. By simulating interactions at the molecular level, researchers can identify key structural features that enhance binding efficacy while minimizing off-target effects.

The future prospects for 4-bromo-N-[4-chloro-2-(2-chlorobenzoyl)phenyl]benzamide are promising, with ongoing studies aimed at elucidating its full pharmacological spectrum. As more data becomes available, it is expected that this compound will emerge as a valuable tool in both academic research and industrial drug development. Its unique structural features and demonstrated biological activity make it a cornerstone in the quest for novel therapeutic agents.

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd